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Compound of Interest

Compound Name: 1-Vinylimidazole

Cat. No.: B087127 Get Quote

Technical Guide: Physicochemical Properties of
1-Vinylimidazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and solubility of 1-
Vinylimidazole in water and common alcoholic solvents. The information is curated for

professionals in research and development who utilize this versatile monomer in their work.

Core Properties of 1-Vinylimidazole
1-Vinylimidazole is a heterocyclic compound with the chemical formula C₅H₆N₂. It is a

valuable monomer in the synthesis of various polymers and copolymers with applications in

pharmaceuticals, coatings, and industrial processes. A thorough understanding of its physical

properties is crucial for its effective use in these applications.

Boiling Point
The boiling point of 1-Vinylimidazole has been determined under both atmospheric and

reduced pressure conditions. This data is essential for purification processes such as

distillation and for handling the compound at elevated temperatures.
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Property Value Conditions

Boiling Point 192-194 °C
Atmospheric Pressure (760

mmHg)

Boiling Point 78-79 °C Reduced Pressure (13 mmHg)

Solubility Profile
1-Vinylimidazole exhibits high solubility in polar protic solvents, a critical characteristic for its

use in aqueous and alcoholic systems for polymerization and formulation.[1]

Solvent Solubility

Water Miscible[2][3]

Alcohols (e.g., Methanol, Ethanol) Very Soluble[1]

Note on Miscibility: The term "miscible" indicates that 1-Vinylimidazole and water can be

mixed in all proportions to form a homogeneous solution.[2][3] This property is advantageous

for reactions and formulations requiring a wide range of concentrations. While specific

quantitative solubility data in alcohols is not readily available, the term "very soluble" suggests

a high degree of solubility, making it suitable for use in these solvent systems.[1]

Experimental Protocols
Accurate determination of boiling point and solubility is fundamental in chemical research. The

following are standard methodologies for characterizing these properties for liquid compounds

like 1-Vinylimidazole.

Determination of Boiling Point (Capillary Method)
This method is a common and reliable technique for determining the boiling point of a liquid,

especially with small sample volumes.

Apparatus:

Thiele tube or melting point apparatus (e.g., MelTemp)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Vinylimidazole
https://www.fishersci.ca/shop/products/1-vinylimidazole-99-thermo-scientific/p-7046745
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7320608.htm
https://en.wikipedia.org/wiki/1-Vinylimidazole
https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://www.fishersci.ca/shop/products/1-vinylimidazole-99-thermo-scientific/p-7046745
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7320608.htm
https://en.wikipedia.org/wiki/1-Vinylimidazole
https://www.benchchem.com/product/b087127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating oil (e.g., mineral oil)

Sample of 1-Vinylimidazole

Procedure:

A small amount of 1-Vinylimidazole is placed in the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube or melting point apparatus, which is filled with

heating oil.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heat is carefully adjusted to maintain a slow, steady stream of bubbles.

The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Solubility in Water (OECD Guideline
105: Flask Method)
For substances like 1-Vinylimidazole that are highly soluble in water, the Flask Method as

described in the OECD Guideline 105 is appropriate.
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Apparatus:

Constant temperature water bath or shaker

Flasks with stoppers

Analytical balance

Apparatus for quantitative analysis (e.g., GC, HPLC, or titration)

Filtration device (if necessary)

Procedure:

An excess amount of 1-Vinylimidazole is added to a known volume of water in a flask.

The flask is tightly stoppered and placed in a constant temperature bath, typically maintained

at 20 ± 0.5 °C.

The mixture is agitated (e.g., by shaking or stirring) for a sufficient period to reach equilibrium

(a preliminary test can determine the required time). A common duration is 24 hours.

After equilibrium is reached, the mixture is allowed to stand to let any undissolved material

settle.

A sample of the supernatant (the clear, saturated solution) is carefully withdrawn. If

necessary, the solution is filtered to remove any suspended particles.

The concentration of 1-Vinylimidazole in the aqueous sample is determined using a suitable

and validated analytical method.

The solubility is reported in units of mass per volume (e.g., g/L) or as a percentage. Given

that 1-Vinylimidazole is miscible with water, a saturated solution may not be achievable

under standard conditions, and this observation would be reported.

Logical Relationships and Workflows
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The following diagrams illustrate the logical flow of determining the key physicochemical

properties of 1-Vinylimidazole.
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Apparatus Setup Measurement

Sample Preparation:
Place 1-Vinylimidazole in test tube

Insert inverted capillary tube
Proceed

Attach to thermometer
Proceed

Place assembly in Thiele tube
Proceed

Heat gentlyProceed Observe steady stream of bubbles
Observe & Record

Remove heat and cool slowly
Observe & Record

Record temperature at liquid entry into capillary
Observe & Record

Boiling PointResult
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Equilibration

Analysis

Add excess 1-Vinylimidazole to water

Agitate at constant temperature (e.g., 24h at 20°C)

Equilibrate

Allow undissolved material to settle

Equilibrate

Withdraw supernatant sample

Sample

Filter if necessary

Prepare

Determine concentration via analytical method (e.g., GC, HPLC)

Analyze

Solubility Data / Miscibility Confirmation

Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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